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Compound of Interest

Compound Name: 2-Chlorocinnamic acid

Cat. No.: B7723739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Chlorocinnamic acid, a versatile

organic compound with applications in organic synthesis and as a bioactive molecule. This

document covers its chemical and physical properties, synthesis methodologies, analytical

procedures, biological activity, and safety information, presented in a format tailored for

scientific and research applications.

Chemical Identifiers and Structure
Identifier Value

CAS Number 3752-25-8[1]

IUPAC Name (2E)-3-(2-chlorophenyl)prop-2-enoic acid[1]

Molecular Formula C₉H₇ClO₂[1][2]

SMILES C1=CC=C(C(=C1)Cl)/C=C/C(=O)O

InChI Key KJRRTHHNKJBVBO-AATRIKPKSA-N

Physicochemical Properties
The key physicochemical properties of 2-Chlorocinnamic acid are summarized in the table

below for easy reference.
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Property Value Source

Molecular Weight 182.61 g/mol [3]

Appearance
White to light yellow crystalline

solid/powder
[2][4]

Melting Point 208-210 °C [4]

Boiling Point 260.71°C (estimated) [4]

pKa 4.23 (at 25 °C) [4]

Solubility Data
2-Chlorocinnamic acid is sparingly soluble in water but shows good solubility in various

organic solvents.[2][4]

Solvent Solubility

Water Sparingly soluble/Insoluble[2][4]

Ethanol Soluble[2][4]

Acetone Soluble[2][4]

Chloroform Soluble[4]

Dichloromethane Soluble[4]

Ethyl Acetate Soluble[4]

Dimethyl Sulfoxide (DMSO) Soluble[4]

Synthesis and Reactivity
2-Chlorocinnamic acid is primarily synthesized through condensation reactions. The most

common methods are the Perkin reaction and the Meerwein reaction. It is a versatile

intermediate in organic synthesis, capable of undergoing reactions such as esterification and

reduction.[2]
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Perkin Reaction Synthesis
The Perkin reaction involves the condensation of an aromatic aldehyde with an acid anhydride

in the presence of an alkali salt of the acid.[5][6][7] For the synthesis of 2-Chlorocinnamic
acid, 2-chlorobenzaldehyde is reacted with acetic anhydride and sodium acetate.

2-Chlorobenzaldehyde

Perkin Reaction
(Heat)Acetic_Anhydride

Sodium_Acetate Catalyst

Intermediate
Complex Hydrolysis 2-Chlorocinnamic Acid
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Perkin reaction for 2-Chlorocinnamic acid synthesis.

Meerwein Reaction Synthesis
An alternative route is the Meerwein reaction, which involves the diazotization of an aniline

followed by a copper-catalyzed reaction with an activated alkene.[8] For 2-Chlorocinnamic
acid, this involves the diazotization of o-chloroaniline and its subsequent reaction with acrylic

acid.[8]

Applications in Research and Drug Development
2-Chlorocinnamic acid serves as a valuable building block in the synthesis of

pharmaceuticals and agrochemicals.[2] It is also investigated for its own biological activities. A

notable application is its role as an inhibitor of tyrosinase, a key enzyme in melanin synthesis.

This property makes it a compound of interest in the development of skin-lightening agents and

treatments for hyperpigmentation disorders.

Biological Activity: Tyrosinase Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://jurnal.uns.ac.id/jkpk/article/viewFile/38136/27118
https://www.fchpt.stuba.sk/buxus/docs/ualch/ChemIQSoc/Organicka_a_farmaceuticka_chemia/EN/Preparation_of_cinnamic_acid__Perkin_condensation_.pdf
https://www.mdpi.com/1420-3049/10/2/481
https://www.benchchem.com/product/b7723739?utm_src=pdf-body
https://www.benchchem.com/product/b7723739?utm_src=pdf-body
https://www.benchchem.com/product/b7723739?utm_src=pdf-body-img
https://www.benchchem.com/product/b7723739?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/ed055p814
https://www.benchchem.com/product/b7723739?utm_src=pdf-body
https://www.benchchem.com/product/b7723739?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/ed055p814
https://www.benchchem.com/product/b7723739?utm_src=pdf-body
https://cymitquimica.com/cas/3752-25-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Chlorocinnamic acid has been shown to inhibit mushroom tyrosinase. The inhibition is

characterized as a reversible and uncompetitive mechanism. The IC50 value for its

diphenolase activity has been determined to be 0.765 mM.

Mechanism of Tyrosinase Inhibition by 2-Chlorocinnamic Acid
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Uncompetitive inhibition of tyrosinase by 2-Chlorocinnamic acid.

Experimental Protocols
Synthesis via Perkin Reaction (Representative Protocol)
This protocol is adapted from the general procedure for the Perkin reaction to synthesize

cinnamic acids.[5][6]

Materials:

2-Chlorobenzaldehyde

Acetic anhydride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b7723739?utm_src=pdf-body
https://www.benchchem.com/product/b7723739?utm_src=pdf-body-img
https://www.benchchem.com/product/b7723739?utm_src=pdf-body
https://jurnal.uns.ac.id/jkpk/article/viewFile/38136/27118
https://www.fchpt.stuba.sk/buxus/docs/ualch/ChemIQSoc/Organicka_a_farmaceuticka_chemia/EN/Preparation_of_cinnamic_acid__Perkin_condensation_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous sodium acetate

Saturated sodium bicarbonate solution

Concentrated hydrochloric acid

Ethanol

Distilled water

Procedure:

Combine 2-chlorobenzaldehyde (1 equivalent), acetic anhydride (1.5-2.5 equivalents), and

anhydrous sodium acetate (1-1.5 equivalents) in a round-bottom flask equipped with a reflux

condenser.

Heat the mixture at 160-180°C for 3-5 hours.

Allow the reaction mixture to cool slightly and pour it into a beaker containing water.

Add a saturated solution of sodium bicarbonate until the solution is basic to neutralize the

excess acetic anhydride and convert the product to its sodium salt.

Remove any unreacted 2-chlorobenzaldehyde by steam distillation.

Cool the remaining solution and filter to remove any resinous byproducts.

Acidify the filtrate with concentrated hydrochloric acid with stirring until precipitation of the

product is complete.

Collect the crude 2-Chlorocinnamic acid by vacuum filtration and wash with cold water.

Recrystallize the crude product from an ethanol/water mixture to obtain the pure compound.

Analytical Methods
Instrumentation and Conditions (Representative):

Column: C18 reversed-phase (e.g., 4.6 x 250 mm, 5 µm)
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Mobile Phase: Acetonitrile and water (with 0.1% trifluoroacetic acid or phosphoric acid),

gradient or isocratic elution.

Flow Rate: 1.0 mL/min

Detection: UV at a suitable wavelength (e.g., 270 nm)

Injection Volume: 10-20 µL

Column Temperature: Ambient or controlled (e.g., 30°C)

Procedure:

Sample Preparation: Prepare a stock solution of 2-Chlorocinnamic acid in a suitable

solvent (e.g., methanol or mobile phase). Prepare working standards and samples by diluting

the stock solution to the desired concentration range.

Analysis: Equilibrate the HPLC system with the mobile phase. Inject the samples and

standards.

Data Analysis: Identify and quantify the 2-Chlorocinnamic acid peak based on its retention

time and peak area compared to the standards.

Instrumentation and Sample Preparation (Representative):

Spectrometer: 300 MHz or higher

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃)

Sample Preparation: Dissolve 5-10 mg of 2-Chlorocinnamic acid in approximately 0.6-0.7

mL of the deuterated solvent in an NMR tube.

Data Acquisition:

¹H NMR: Acquire the proton spectrum. For 2-Chlorocinnamic acid in DMSO-d₆,

characteristic signals are observed for the vinylic and aromatic protons.
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¹³C NMR: Acquire the carbon spectrum. Characteristic signals will be present for the

carboxylic acid carbon, vinylic carbons, and aromatic carbons.

Synthesis & Purification

Analytical Characterization
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Sample Prep (HPLC) Sample Prep (NMR)

HPLC Analysis
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Final Product
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A logical workflow for the synthesis and analysis of 2-Chlorocinnamic acid.

Safety and Toxicology
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2-Chlorocinnamic acid is classified as harmful if swallowed and causes skin and serious eye

irritation.[9][10] It may also cause respiratory irritation.[10] The toxicological properties have not

been fully investigated.[9] For the related compound, p-Chlorocinnamic acid, an oral LD50 of

1.622 mg/kg has been reported in mice.[5]

GHS Hazard Statements:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H318/H319: Causes serious eye damage/irritation[1]

H335: May cause respiratory irritation[10]

Standard laboratory safety precautions, including the use of personal protective equipment

such as gloves, safety glasses, and a lab coat, should be followed when handling this

compound. Work should be conducted in a well-ventilated area or a fume hood.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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